Cas no 80386-83-0 (6-methyl-2-[(3-methylphenoxy)methyl]pyrimidin-4(1H)-one)

• Product name: 6-methyl-2-[(3-methylphenoxy)methyl]pyrimidin-4(1H)-one
• CAS No: 80386-83-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1803402
• PubChem ID: 135406787

6-methyl-2-[(3-methylphenoxy)methyl]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-[(3-methylphenoxy)methyl]pyrimidin-4(1H)-one
• 6-methyl-2-[(3-methylphenoxy)methyl]-1H-pyrimidin-4-one
• CHEMBL1559607
• NCGC00018408-01
• HMS2310J14
• MLS000030530
• 4-Pyrimidinol, 6-methyl-2-((m-tolyloxy)methyl)-
• SMR000038450
• 80386-83-0
• DTXSID101001208
• NCGC00018408-02
• 6-Methyl-2-((m-tolyloxy)methyl)4-pyrimidinol
• BRN 0792790
• 6-Methyl-2-[(3-methylphenoxy)methyl]pyrimidin-4-ol

• Inchi： InChI=1S/C13H14N2O2/c1-9-4-3-5-11(6-9)17-8-12-14-10(2)7-13(16)15-12/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key： IMQFKJAIUBQTNX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC2=NC(=CC(=O)N2)C

Computed Properties

• Exact Mass: 230.105528
• Monoisotopic Mass: 230.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 1.7